C.I. Acid Yellow 168
CAS No.: 12235-27-7
Cat. No.: VC0225770
Molecular Formula: B6Be-16
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12235-27-7 |
|---|---|
| Molecular Formula | B6Be-16 |
| Molecular Weight | 0 |
Introduction
Chemical Properties and Physical Characteristics
Chemical Structure and Composition
Pigment Yellow 168 features a complex molecular structure based on a monoazo framework. There are some variations in the reported molecular formulas across different sources, which may reflect different forms or preparations of the pigment. The primary molecular formula is reported as C16H15CaClN4O7S with a molecular weight of 482.91 . Alternative representations include C16H13ClN4O7S (formula weight: 440.82) and C32H24CaCl2N8O14S2 (molar mass: 919.69216) , with the latter potentially representing a dimeric form of the compound.
The full chemical name of the compound is calcium bis[4-[[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]azo]-3-nitrobenzenesulphonate] , highlighting its structural complexity and the presence of functional groups that contribute to its coloristic and performance properties. The compound is classified as a monoazo pigment with calcium salt lake characteristics , which explains its limited water solubility and good migration resistance in polymeric systems.
Physical Properties
Pigment Yellow 168 appears as a yellow powder with a distinctive greenish shade . Its physical properties are critical to its performance in various applications and have been extensively characterized. The following table presents the key physical properties of the pigment:
These physical properties contribute significantly to the pigment's performance characteristics in various application media. The relatively low water solubility combined with its specific surface area and particle size distribution make it particularly suitable for incorporation into polymeric matrices where colorant migration must be minimized.
Performance Characteristics and Resistance Properties
Chemical Resistance Properties
The resistance of Pigment Yellow 168 to various chemical environments is crucial for determining its suitability for specific applications. The pigment demonstrates variable resistance to different chemical agents, as summarized in the following table:
The data suggests that Pigment Yellow 168 exhibits excellent resistance to water and good to excellent resistance to acids, alkalis, and organic solvents . The excellent migration resistance (rated 5) is particularly noteworthy as it indicates minimal bleeding or migration of the colorant in polymeric systems, which is essential for applications where color stability and product aesthetics must be maintained over time .
Applications in Industry
Plastics Applications
Pigment Yellow 168 finds significant application in the plastics industry, particularly in polyolefins and polyvinyl chloride (PVC) formulations. The pigment's performance varies across different polymer systems, with specific recommendations for certain plastic types based on its behavior during processing and in the final product.
The following table summarizes the suitability of Pigment Yellow 168 for various plastic materials:
These recommendations highlight the importance of selecting the appropriate pigment for specific polymer systems based on their compatibility and the intended application requirements.
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